Cas no 1538989-27-3 (2-(1H-pyrrol-2-yl)ethane-1-thiol)

• Product Name: 2-(1H-pyrrol-2-yl)ethane-1-thiol
• CAS No: 1538989-27-3
• MF: C₆H₉NS
• MW: 127.207360029221
• CID: 6076596
• PubChem ID: 83528727
• Update Time: 2024-03-01

2-(1H-pyrrol-2-yl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-(1H-pyrrol-2-yl)ethane-1-thiol
• 1538989-27-3
• EN300-1851837

• Inchi： 1S/C6H9NS/c8-5-3-6-2-1-4-7-6/h1-2,4,7-8H,3,5H2
• InChI Key： QYBJEZISUAMBMV-UHFFFAOYSA-N
• SMILES： SCCC1=CC=CN1

Computed Properties

• Exact Mass: 127.04557046g/mol
• Monoisotopic Mass: 127.04557046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 65.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 16.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles